Cas no 112-85-6 (Behenic Acid)

Behenic Acid Properties

Names and Identifiers

• Docosanoic acid
• n-docosanoate
• 1-Docosanoic acid
• B95
• B95(acid)
• behenic
• Behensαure
• docosanoic
• Docosansαure
• Behenic acid
• BEHENIC ACID(RG)
• Docosanoic acid (Behenic)
• Docosanoic Acid, from Rapeseed
• docosanic acid
• Docosoic acid
• Glycon B-70
• Hydrofol 2022-55
• Hydrofol Acid 560
• N-DOCOSANOIC ACID
• [ "" ]
• C22
• EXL5
• NAA22S
• NAA222S
• CHacid B
• GlyconB70
• UKMSUNONTOPOIO-UHFFFAOYSA-N
• H390488X0A
• AK113982
• Docosanoic acid, 85%, technical
• Docosansaeure
• Dokosansaeure
• Behensaeure
• 1-Docosanoate
• docosanoyl alcohol
• Behenic Acid 85%
• Hystrene 5522
• Hystrene 9022
• Glycon B 70
• Prifrac 2989
• Behenic acid, 99
• Docosanoic Acid
• CH3-[CH2]20-COO(-)
• behenate
• Docosanoate
• ConMedNP.2335
• Heneicosansaeure
• CH3-[CH2]20-COOH
• B1248
• DTXCID306930
• D0963
• 112-85-6
• W-108636
• DTXSID3026930
• EINECS 204-010-8
• C08281
• BRD-K91495480-001-02-2
• DOCOSANOIC ACID [HSDB]
• Prifac 2987
• Behenic Acid, Technical
• Behenic acid, analytical standard
• HY-W013049
• EXL-5
• E2AAC59F-4B8D-460C-9C6E-E4E82C905122
• NAA 22S
• NSC-32364
• Docosanoic acid, ?99%
• NS00005465
• BEHENIC ACID [MI]
• Edenor C 22-85R
• CCG-267927
• B 95
• Docosanoic acid (Chunks or pellets or flakes)
• Docosanic acid
• Behenic acid; Docosanoic acid
• B1747
• s5381
• NCGC00475914-02
• AGP-103
• Behenic acid, 99%
• Q422590
• PRIFRAC 2987
• LMFA01010022
• CHEMBL1173474
• fatty acid 22:0
• FA 22:0
• AS-54401
• NAA 222S
• NSC 32364
• BDBM50488776
• CH3-(CH2)20-COOH
• ORISTAR BA
• 08O
• HSDB 5578
• AKOS005720830
• UNII-H390488X0A
• NSC32364
• CS-W013765
• n-Docosanoate
• BBL025601
• EXL 5
• EC 204-010-8
• AI3-52709
• B-95
• MFCD00002807
• CHEBI:28941
• STL146320
• BEHENIC ACID (CONSTITUENT OF BORAGE SEED OIL)
• C22:0
• CRODACID B
• P50011
• SCHEMBL6579
• n-docosanoic acid
• 1-docosanoic acid
• docosanoic acid
• docosanoate
• docosoic acid
• +Expand

• MDL： MFCD00002807
• InChIKey： UKMSUNONTOPOIO-UHFFFAOYSA-N
• Inchi： 1S/C22H44O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h2-21H2,1H3,(H,23,24)
• SMILES： CCCCCCCCCCCCCCCCCCCCCC(=O)O
• BRN： 1792887

Computed Properties

• Exact Mass: 340.33400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 20
• Monoisotopic Mass: 340.334
• Heavy Atom Count: 24
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.6
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 7.89290
• PSA: 37.30000
• Merck: 1023
• Refractive Index: nD100 1.4270
• Water Partition Coefficient: Soluble in DMF (~3 mg/ml), hot methanol, water (0.15 mg/ml at 25°C), chloroform, and ethanol (2.18 mg/ml at 25°C).
• Boiling Point: 306°C/60mmHg(lit.)
• Melting Point: 79.0 to 83.0 deg-C
• Flash Point: 306°C/60mm
• FEMA: 2815
• Solubility: chloroform: soluble50mg/mL, clear
• Color/Form: Powder
• Stability/Shelf Life: Stable. Combustible. Incompatible with bases, oxidizing agents, reducing agents.
• Solubility: Soluble in chloroform, slightly soluble in water, ethanol and diethyl ether.
• Density: d4100 0.8221

Behenic Acid Security Information

• WGK Germany：NWG
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S24/25
• Packing Group：II
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Behenic Acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances